Cas no 513-00-8 (iso-OMPA)

iso-OMPA structure

Product Name:iso-OMPA

CAS No:513-00-8

MF:C₁₂H₃₂N₄O₃P₂

MW:342.35500

CID:375941

PubChem ID:24278724

Update Time:2024-11-09

iso-OMPA Chemical and Physical Properties

Names and Identifiers

- Diphosphoramide,N,N',N'',N'''-tetrakis(1-methylethyl)-
- Tetraisopropyl pyrophosphoramide
- (2S,5R,6R)-3,3-dimethyl-4,7-dioxo-6-[(2-phenoxyacetyl)amino]-4λ4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
- ISO-OMPA
- Tetra(monoisopropyl)pyrophosphortetramide iso-OMPA
- Tetra(monoisopropyl)pyrophosphortetramide
- HY-131922
- CS-0143402
- NCGC00016002-05
- SR-01000076147
- HMS3263N09
- EU-0101184
- InChI=1/C12H32N4O3P2/c1-9(2)13-20(17,14-10(3)4)19-21(18,15-11(5)6)16-12(7)8/h9-12H,1-8H3,(H2,13,14,17)(H2,15,16,18)
- Tetraisopropyl pyrophos-phoramide
- ({[bis(propan-2-ylamino)phosphoryl]oxy}(propan-2-ylamino)phosphoryl)(propan-2-yl)amine
- 513-00-8
- NS00043577
- NCGC00016002-03
- N-[bis(propan-2-ylamino)phosphoryloxy-(propan-2-ylamino)phosphoryl]propan-2-amin
- NCGC00094438-01
- Tetraisopropylpyrophosphoramide
- SR-01000076147-1
- HMS2236P05
- NCGC00016002-06
- NCGC00016002-04
- Diphosphoramide, N,N',N'',N'''-tetrakis(1-methylethyl)-
- Lopac-T-1505
- DTXSID00965589
- Pyrophosphorotetramide, N,N',N'',N'''-tetra(isopropyl)-
- NCGC00261869-01
- EINECS 208-149-5
- SCHEMBL6263949
- N,N',N'',N'''-Tetraisopropyldiphosphoramide
- SDCCGSBI-0051151.P002
- NCGC00016002-01
- LP01184
- Lopac0_001184
- N-[bis(propan-2-ylamino)phosphoryloxy-(propan-2-ylamino)phosphoryl]propan-2-amine
- NCGC00016002-02
- CHEMBL494887
- T 1505
- N-[Bis(isopropylamino)phosphoryloxy-(isopropylamino)phosphoryl]propan-2-amine
- IOIMDJXKIMCMIG-UHFFFAOYSA-
- AKOS016015535
- SMR001230724
- Tox21_501184
- TETRAISOPROPYLPYROPHOSPHAMIDE
- BDBM10625
- N,N',N'',N -tetra-iso-Propylpyrophosphoramide
- Tetraisoproryl Pyrophosphoramide
- NCGC00094438-02
- MLS002153308
- DB-051938
- Tetraisopropyl pyrophosphoramide, butyrylcholinesterase inhibitor
- HMS3372B16
- CHEBI:182475
- CCG-205258
- iso-OMPA
- MDL： MFCD00048272
- Inchi： InChI=1S/C12H32N4O3P2/c1-9(2)13-20(17,14-10(3)4)19-21(18,15-11(5)6)16-12(7)8/h9-12H,1-8H3,(H2,13,14,17)(H2,15,16,18)
- InChI Key： IOIMDJXKIMCMIG-UHFFFAOYSA-N
- SMILES： CC(C)NP(=O)(NC(C)C)OP(=O)(NC(C)C)NC(C)C

Computed Properties

Exact Mass: 342.19500
Monoisotopic Mass: 342.19496489g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 25
Rotatable Bond Count: 5
Complexity: 616
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 4
XLogP3: nothing
Topological Polar Surface Area: 91.5Å²

Experimental Properties

PSA: 111.11000
LogP: 4.77480

iso-OMPA Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H300-H310-H330
Warning Statement： P260-P264-P280-P284-P302+P350-P310
Hazardous Material transportation number：UN 2811 6.1/PG 1
WGK Germany：3
Hazard Category Code： 26/27/28
Safety Instruction： S22-S45-S36-S37-S39
Hazardous Material Identification：
Storage Condition：−20°C
Risk Phrases：R26/27/28

iso-OMPA Pricemore >>

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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T920054-100mg	Tetraisopropyl pyrophosphoramide	513-00-8	butyrylcholinesterase inhibitor	100mg	￥561.60	2022-08-31
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA04025-100mg	iso-OMPA	513-00-8	-	100mg	¥988.0	2024-07-18
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